Cas no 1096333-39-9 (2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid)

• Product Name: 2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid
• CAS No: 1096333-39-9
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 5215282
• PubChem ID: 43310149
• Update Time: 2025-07-08

2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-yl]acetic acid
• Z414323692
• 2-[4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-yl]aceticacid
• 1-Imidazolidineacetic acid, 4-ethyl-4-(4-ethylphenyl)-2,5-dioxo-
• 2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid

• Inchi： 1S/C15H18N2O4/c1-3-10-5-7-11(8-6-10)15(4-2)13(20)17(9-12(18)19)14(21)16-15/h5-8H,3-4,9H2,1-2H3,(H,16,21)(H,18,19)
• InChI Key： BOAAYNMWFVQSLS-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(CC)=CC=2)(CC)NC(N1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 443
• XLogP3: 1.9
• Topological Polar Surface Area: 86.7

Additional information on 2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid

Comprehensive Overview of 2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid (CAS No. 1096333-39-9)

2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid (CAS No. 1096333-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique imidazolidinone core and acetic acid side chain, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, material science, and biochemical studies.

The molecular structure of 2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid features a dioxoimidazolidine ring, which is known for its stability and reactivity. This structural motif is often explored in the design of enzyme inhibitors and bioactive molecules. The presence of the 4-ethylphenyl group enhances the compound's lipophilicity, making it a candidate for studies involving membrane permeability and drug delivery systems. Its CAS No. 1096333-39-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial transactions.

In recent years, the demand for 2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid has surged, driven by its potential in addressing contemporary challenges in healthcare and biotechnology. For instance, its derivatives are being investigated for their role in modulating inflammatory pathways and oxidative stress, topics that are highly relevant in the context of aging populations and chronic diseases. Additionally, the compound's imidazolidinone scaffold aligns with current trends in sustainable chemistry, as researchers seek eco-friendly synthetic routes and biodegradable materials.

The synthesis of 2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These innovations reflect the growing emphasis on green chemistry and process optimization, which are key focus areas for modern pharmaceutical and chemical industries.

From a commercial perspective, CAS No. 1096333-39-9 is available through specialized chemical suppliers who cater to research institutions and industrial laboratories. The compound's pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and market demand. As interest in personalized medicine and targeted therapies grows, the relevance of 2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid is expected to rise, positioning it as a valuable asset in the chemical and life sciences sectors.

In conclusion, 2-4-ethyl-4-(4-ethylphenyl)-2,5-dioxoimidazolidin-1-ylacetic acid (CAS No. 1096333-39-9) represents a versatile and promising compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique chemical properties and alignment with current research trends make it a subject of ongoing exploration and innovation. For researchers and industry professionals, understanding this compound's potential is essential for advancing scientific knowledge and developing next-generation solutions.